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Compound of Interest

Compound Name: HyNic-PEG4-alkyne

Cat. No.: B15073712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
HyNic-PEG4-alkyne is a heterobifunctional linker designed for advanced bioconjugation

applications, particularly in the construction of complex biomolecular architectures such as

antibody-drug conjugates (ADCs).[1] Its structure features two distinct and orthogonal reactive

moieties: a 6-hydrazinonicotinamide (HyNic) group and a terminal alkyne. These are connected

by a hydrophilic 4-unit polyethylene glycol (PEG) spacer.[2][3] This dual functionality allows for

a controlled, stepwise conjugation strategy, enabling the precise assembly of three different

components (e.g., an antibody, a linker, and a payload).

The HyNic group provides a reactive handle for conjugation to aldehyde- or ketone-containing

molecules through the formation of a stable hydrazone bond.[2] Concurrently, the terminal

alkyne group is available for copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a

cornerstone of "click chemistry," to react with azide-functionalized molecules.[1] The PEG4

spacer enhances aqueous solubility, reduces aggregation of conjugates, and provides spatial

separation between the conjugated molecules.

Chemical Structure and Properties
The structure of HyNic-PEG4-alkyne consists of three key components:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15073712?utm_src=pdf-interest
https://www.benchchem.com/product/b15073712?utm_src=pdf-body
https://www.interchim.fr/ft/B/BL150A.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7807750/
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_65254_16.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7807750/
https://www.interchim.fr/ft/B/BL150A.pdf
https://www.benchchem.com/product/b15073712?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15073712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


HyNic (6-hydrazinonicotinamide) Moiety: An aromatic hydrazine that reacts chemoselectively

with aldehydes and ketones to form a stable bis-aryl hydrazone bond. This reaction is often

catalyzed by aniline and proceeds efficiently at or near neutral pH.

PEG4 Spacer: A tetraethylene glycol linker that imparts hydrophilicity to the molecule,

improving its solubility in aqueous buffers commonly used for biological experiments. This

spacer also minimizes steric hindrance between the conjugated partners.

Terminal Alkyne: A triple bond that serves as a reactive partner for CuAAC click chemistry,

enabling covalent ligation to azide-bearing molecules to form a stable triazole linkage.
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Molecule A
(with Aldehyde)

Step 1: Hydrazone Ligation
(Aniline catalyst, pH ~6.0)

HyNic-PEG4-alkyne
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Step 3: CuAAC Click Reaction
(CuSO4, THPTA, NaAsc, pH ~7.4)
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(e.g., SEC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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